2-benzyl-8-[3-(1H-1,2,4-triazol-1-yl)propanoyl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-benzyl-8-[3-(1,2,4-triazol-1-yl)propanoyl]-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C20H25N5O2/c26-18(6-9-25-16-21-15-22-25)23-10-7-20(8-11-23)12-19(27)24(14-20)13-17-4-2-1-3-5-17/h1-5,15-16H,6-14H2
• InChI Key: FLPBCDODBMRBFK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC(=O)N(C2)CC3=CC=CC=C3)C(=O)CCN4C=NC=N4
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of related spiro compounds typically involves strategies that allow for the construction of the spiro framework, often starting from readily available precursors. For example, Feliu et al. (2004) described the preparation of a library of compounds based on a spiropiperidine motif, showcasing the versatility of spiro compound synthesis (Feliu, Martínez, & Amblard, 2004).

Molecular Structure Analysis

The molecular structure of spiro compounds is notable for its rigid and complex three-dimensional shape, often leading to unique chemical and physical properties. For instance, the synthesis of 1-Phenyl-8-[[4-(pyrrolo[1,2-a]quinoxalin-4-yl)phenyl]methyl]-1,3,8-triazaspiro[4.5]decan-4-one by Guillon et al. (2020) involved detailed structure characterization, indicating the significance of structural analysis in understanding these molecules' properties (Guillon, Savrimoutou, Rubio, Moreau, Pinaud, Marchivie, & Desplat, 2020).

Chemical Reactions and Properties

Spiro compounds, including those related to 2-benzyl-8-[3-(1H-1,2,4-triazol-1-yl)propanoyl]-2,8-diazaspiro[4.5]decan-3-one, can undergo various chemical reactions, leveraging the reactivity of their functional groups. The work by De Crescentini et al. (2016) on the reaction of 1,2-diaza-1,3-dienes with propargyl alcohol to produce bi-heterocyclic systems illustrates the chemical versatility of these structures (De Crescentini, Perrulli, Favi, Santeusanio, Giorgi, Attanasi, & Mantellini, 2016).